Cas no 1355247-46-9 (2-(3,5-Dimethylphenyl)benzonitrile)

2-(3,5-Dimethylphenyl)benzonitrile structure
1355247-46-9 structure
Product Name:2-(3,5-Dimethylphenyl)benzonitrile
CAS No:1355247-46-9
MF:C15H13N
MW:207.270423650742
MDL:MFCD21332963
CID:2771418
Update Time:2025-09-25

2-(3,5-Dimethylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dimethylphenyl)benzonitrile
    • 3',5'-Dimethyl[1,1'-biphenyl]-2-carbonitrile
    • 2-(3,5-Dimethylphenyl)benzonitrile
    • MDL： MFCD21332963
    • Inchi： 1S/C15H13N/c1-11-7-12(2)9-14(8-11)15-6-4-3-5-13(15)10-16/h3-9H,1-2H3
    • InChI Key： LMAKYIBNWIYCSV-UHFFFAOYSA-N
    • SMILES： N#CC1C=CC=CC=1C1C=C(C)C=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • XLogP3: 4
  • Topological Polar Surface Area: 23.8

2-(3,5-Dimethylphenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B429910-100mg
2-(3,5-dimethylphenyl)benzonitrile
 1355247-46-9
100mg
 $ 64.00 2023-04-18
TRC
B429910-250mg
2-(3,5-dimethylphenyl)benzonitrile
 1355247-46-9
250mg
 $ 69.00 2023-04-18
TRC
B429910-500mg
2-(3,5-dimethylphenyl)benzonitrile
 1355247-46-9
500mg
 $ 92.00 2023-04-18
TRC
B429910-1g
2-(3,5-dimethylphenyl)benzonitrile
 1355247-46-9
1g
 $ 133.00 2023-04-18
abcr
AB310488-1 g
2-(3,5-Dimethylphenyl)benzonitrile; 98%
 1355247-46-9
1g
 €136.80 2022-06-11
abcr
AB310488-1g
2-(3,5-Dimethylphenyl)benzonitrile, 98%; .
 1355247-46-9 98%
1g
 €144.00 2024-04-19
A2B Chem LLC
AD72455-1g
2-(3,5-dimethylphenyl)benzonitrile
 1355247-46-9 98%
1g
 $75.00 2024-04-20
A2B Chem LLC
AD72455-5g
2-(3,5-dimethylphenyl)benzonitrile
 1355247-46-9 98%
5g
 $209.00 2024-04-20
Ambeed
A389467-5g
2-(3,5-dimethylphenyl)benzonitrile
 1355247-46-9 98%
5g
 $257.0 2024-04-24
Crysdot LLC
CD12151171-25g
2-(3,5-dimethylphenyl)benzonitrile
 1355247-46-9 95+%
25g
 $565 2024-07-23

2-(3,5-Dimethylphenyl)benzonitrile Production Method

Production Method 1

556-96-7 556-96-7
1355247-46-9 1355247-46-9
935552-89-9 935552-89-9
713079-19-7 713079-19-7
Reaction Conditions
1.1 Reagents: Pivalic acid ,  Potassium carbonate Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: Dimethylacetamide ;  3 h, rt → 120 °C
Reference
The site-selectivity and mechanism of Pd-catalyzed C(sp2)-H arylation of simple arenes with aryl bromides.
Kim, Daeun; Choi, Geunho; Kim, Weonjeong; Kim, Dongwook; Kang, Youn K.; et al, Chemical Science, 2021, 12(1), 363-373

2-(3,5-Dimethylphenyl)benzonitrile Raw materials

2-(3,5-Dimethylphenyl)benzonitrile Preparation Products

2-(3,5-Dimethylphenyl)benzonitrile Related Literature

Related Categories

1355247-46-9 (2-(3,5-Dimethylphenyl)benzonitrile) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司